5,5-Dimethyl-1-azaspiro[3.5]nonane

• Molecular Formula: C10H19N
• Molecular Weight: 153.26 g/mol
• IUPAC Name: 5,5-dimethyl-1-azaspiro[3.5]nonane
• InChI: InChI=1S/C10H19N/c1-9(2)5-3-4-6-10(9)7-8-11-10/h11H,3-8H2,1-2H3
• InChI Key: LCXQCTOTOYQVQW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC12CCN2)C

Description

5,5-Dimethyl-1-azaspiro[3.5]nonane (CAS 1417363-24-6) is a spirocyclic amine featuring a central nitrogen atom within a bicyclic framework. Its structure comprises a six-membered ring fused to a five-membered ring via a spiro junction at the 3.5 position, with two methyl groups at the 5,5 positions (Figure 1). This compound is a versatile intermediate in medicinal chemistry, particularly in the synthesis of sigma receptor (SR) ligands and kinase inhibitors. Its 95% purity and commercial availability () make it a valuable scaffold for drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,5-Dimethyl-1-azaspiro[3.5]nonane typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of a suitable amine with a ketone or aldehyde, followed by cyclization to form the spirocyclic structure. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of 5,5-Dimethyl-1-azaspiro[3.5]nonane may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This can include continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

Types of Reactions

5,5-Dimethyl-1-azaspiro[3.5]nonane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can lead to the formation of amines or other reduced forms.

Substitution: The nitrogen atom in the spiro structure can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various halogenating agents for substitution reactions. The reaction conditions typically involve controlled temperatures, solvents, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitroso or nitro compounds, while reduction can produce primary or secondary amines. Substitution reactions can lead to a wide range of derivatives with different functional groups .

Scientific Research Applications

5,5-Dimethyl-1-azaspiro[3.5]nonane has several scientific research applications, including:

Medicinal Chemistry: It is used as a scaffold for the development of novel pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators.

Material Science: The compound’s unique structure makes it useful in the synthesis of advanced materials with specific properties, such as polymers and nanomaterials.

Biological Studies: It is employed in the study of biological processes and pathways, particularly those involving nitrogen-containing compounds

Mechanism of Action

The mechanism of action of 5,5-Dimethyl-1-azaspiro[3.5]nonane involves its interaction with specific molecular targets, such as enzymes or receptors. The spirocyclic structure allows it to fit into binding sites with high specificity, modulating the activity of the target molecules. This can lead to various biological effects, depending on the nature of the target and the context of the interaction .

Comparison with Similar Compounds

Pharmacological and Structural Insights

Sigma Receptor Affinity

• 2,7-Diazaspiro[3.5]nonane Derivatives: Exhibit nM-range Ki values for S1R/S2R due to dual nitrogen interactions (e.g., salt bridges with Glu172).
• Diazabicyclo[4.3.0]nonane Derivatives: Lower affinity (e.g., 8f: KiS1R = 10 nM), highlighting the superiority of spiro scaffolds over fused bicyclic systems.
• 5,5-Dimethyl-1-azaspiro[3.5]nonane: No direct binding data, but methyl groups may enhance lipophilicity, favoring membrane penetration.

Functional Profiles

• Agonist vs. Antagonist Effects :
  • Compound 4b (2,7-diazaspiro) : S1R agonist, reversing BD-1063’s antiallodynic effects.
  • Compound 5b (2,7-diazaspiro) : S1R antagonist, fully reversing mechanical hypersensitivity.
• Structural Determinants : The 2,7-diazaspiro scaffold allows tunable intrinsic activity, while 5,5-dimethyl-1-azaspiro’s single nitrogen limits functional versatility.

Comparative Data Table

Compound Name	Structure	Key Features	Pharmacological Data (Ki)	Reference
5,5-Dimethyl-1-azaspiro[3.5]nonane	1-azaspiro, 5,5-dimethyl	High lipophilicity	Not reported
6,6-Dimethyl-1-azaspiro[3.5]nonane	1-azaspiro, 6,6-dimethyl	Altered steric profile	Not reported
2,7-Diazaspiro[3.5]nonane (4b)	Dual nitrogen, hydrophobic groups	S1R agonist	KiS1R = 2.7 nM, KiS2R = 27 nM
2,7-Diazaspiro[3.5]nonane (5b)	Amide functionalization	S1R antagonist	KiS1R = 13 nM, KiS2R = 102 nM
8-Oxa-5-azaspiro[3.5]nonane	Oxygen at position 8	Kinase inhibitor intermediate	Not reported

Biological Activity

5,5-Dimethyl-1-azaspiro[3.5]nonane is a spirocyclic compound that has garnered attention in medicinal chemistry due to its unique structural characteristics and potential biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, comparative analysis with related compounds, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 5,5-Dimethyl-1-azaspiro[3.5]nonane is $C_9H_{17}N$, with a molecular weight of approximately 139.24 g/mol. The compound features a spirocyclic structure that includes both nitrogen and carbon atoms, contributing to its unique reactivity and biological properties.

Property	Value
Molecular Formula	C9H17N
Molecular Weight	139.24 g/mol
Structural Features	Spirocyclic with N

The biological activity of 5,5-Dimethyl-1-azaspiro[3.5]nonane is primarily attributed to its interaction with various molecular targets within biological systems. Research indicates that the compound can modulate enzyme activities and receptor interactions, which may lead to significant therapeutic effects.

• Enzyme Modulation : The compound is believed to interact with specific enzymes, potentially affecting their catalytic activities.
• Receptor Interaction : Studies suggest that it may bind to certain receptors, influencing cellular signaling pathways.

Comparative Analysis with Related Compounds

Several compounds share structural similarities with 5,5-Dimethyl-1-azaspiro[3.5]nonane, each exhibiting unique biological activities:

Compound Name	Structural Features	Unique Aspects
6-Oxa-1-azaspiro[3.5]nonane	Similar spirocyclic structure	Contains oxygen in the ring
7-Azaspiro[3.5]nonane	Lacks dimethyl groups	Different steric properties
2-Oxa-6-azaspiro[3.5]nonane	Different substituents	Varied reactivity profile

The presence of dimethyl groups in 5,5-Dimethyl-1-azaspiro[3.5]nonane enhances steric hindrance and alters electronic properties compared to these similar compounds.

Antiproliferative Activity

Research has demonstrated that 5,5-Dimethyl-1-azaspiro[3.5]nonane exhibits antiproliferative activity against various cancer cell lines. A study evaluating its effects on human ovarian tumor cells (SKOV3) found that the compound inhibited cell proliferation significantly.

Table: Antiproliferative Activity Against Cancer Cell Lines

Cell Line	IC50 (µM)
SKOV3	250
HL60	300
A549	275

Note: IC50 values represent the concentration required to inhibit cell growth by 50%.

Mechanistic Insights

Mechanistic studies have suggested that the compound may inhibit matrix metalloproteinases (MMPs), which are crucial for cancer metastasis and tissue remodeling. In vitro assays indicated that 5,5-Dimethyl-1-azaspiro[3.5]nonane could reduce MMP activity significantly compared to control compounds.